5,15-Diphenyl-21H,23H-porphine
5,15-Diphenyl-21H,23H-porphine
Signal transducer and activator of transcription 3 (STAT3) is a cytokine-inducible transcription factor with roles in inflammation and cancer. 5,15-DPP is a cell-permeable porphyrin derivative that selectively binds STAT3 (Kd = 880 nM). This inhibits STAT3 dimerization via Src homology 2 (Sh2) domains (IC50 = 280 nM), preventing nuclear translocation and DNA binding. 5,15-DPP poorly inhibits STAT1 (IC50 = 10 µM) and does not affect Grb2.3 It reduces IL-6-dependent STAT3 activation and consequent c-myc expression in MDA-MB-468 cells and blocks TRAIL-induced migration and invasion in A549 cells. Furthermore, inhibition of JAK/STAT signaling in satellite cells via 5,15-DPP and the JAK2 inhibitor AG-490 has been used to stimulate muscle regeneration in a model of aging skeletal muscle deterioration.
Brand Name:
Vulcanchem
CAS No.:
22112-89-6
VCID:
VC0005546
InChI:
InChI=1S/C32H22N4/c1-3-7-21(8-4-1)31-27-15-11-23(33-27)19-25-13-17-29(35-25)32(22-9-5-2-6-10-22)30-18-14-26(36-30)20-24-12-16-28(31)34-24/h1-20,33,35H
SMILES:
C1=CC=C(C=C1)C2=C3C=CC(=CC4=CC=C(N4)C(=C5C=CC(=N5)C=C6C=CC2=N6)C7=CC=CC=C7)N3
Molecular Formula:
C32H22N4
Molecular Weight:
462.5 g/mol
5,15-Diphenyl-21H,23H-porphine
CAS No.: 22112-89-6
Cat. No.: VC0005546
Molecular Formula: C32H22N4
Molecular Weight: 462.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Signal transducer and activator of transcription 3 (STAT3) is a cytokine-inducible transcription factor with roles in inflammation and cancer. 5,15-DPP is a cell-permeable porphyrin derivative that selectively binds STAT3 (Kd = 880 nM). This inhibits STAT3 dimerization via Src homology 2 (Sh2) domains (IC50 = 280 nM), preventing nuclear translocation and DNA binding. 5,15-DPP poorly inhibits STAT1 (IC50 = 10 µM) and does not affect Grb2.3 It reduces IL-6-dependent STAT3 activation and consequent c-myc expression in MDA-MB-468 cells and blocks TRAIL-induced migration and invasion in A549 cells. Furthermore, inhibition of JAK/STAT signaling in satellite cells via 5,15-DPP and the JAK2 inhibitor AG-490 has been used to stimulate muscle regeneration in a model of aging skeletal muscle deterioration. |
|---|---|
| CAS No. | 22112-89-6 |
| Molecular Formula | C32H22N4 |
| Molecular Weight | 462.5 g/mol |
| IUPAC Name | 10,20-diphenyl-21,22-dihydroporphyrin |
| Standard InChI | InChI=1S/C32H22N4/c1-3-7-21(8-4-1)31-27-15-11-23(33-27)19-25-13-17-29(35-25)32(22-9-5-2-6-10-22)30-18-14-26(36-30)20-24-12-16-28(31)34-24/h1-20,33,35H |
| Standard InChI Key | QIBKIAFNCVIIMG-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=C3C=CC(=CC4=CC=C(N4)C(=C5C=CC(=N5)C=C6C=CC2=N6)C7=CC=CC=C7)N3 |
| Canonical SMILES | C1=CC=C(C=C1)C2=C3C=CC(=CC4=CC=C(N4)C(=C5C=CC(=N5)C=C6C=CC2=N6)C7=CC=CC=C7)N3 |
| Appearance | Assay:≥95%A crystalline solid |
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